Solution processable Si/Ge heterostructure NWs enabling anode mass reduction for practical full-cell Li-ion batteries†

Nanoscale Advances Pub Date: 2023-09-01 DOI: 10.1039/D3NA00648D

Abstract

Here, we report the solution phase synthesis of axial heterostructure Si and Ge (hSG) nanowires (NWs). The NWs were grown in a high boiling point solvent from a low-cost Sn powder to achieve a powder form product which represents an attractive route from lab-scale to commercial application. Slurry processed anodes of the NWs were investigated in half-cell (versus Li-foil) and full-cell (versus NMC811) configurations of a lithium ion battery (LIB). The hSG NW anodes yielded capacities of 1040 mA h g−1 after 150 cycles which corresponds to a 2.8 times increase compared to a standard graphite (372 mA h g−1) anode. Given the impressive specific and areal capacities of the hSG anodes, a full-cell test against a high areal capacity NMC811 cathode was examined. In full-cell configuration, use of the hSG anode resulted in a massive anode mass reduction of 50.7% compared to a standard graphite anode. The structural evolution of the hSG NW anodes into an alloyed SiGe porous mesh network was also investigated using STEM, EDX and Raman spectroscopy as a function of cycle number to fully elucidate the lithiation/delithiation mechanism of the promising anode material.

Graphical abstract: Solution processable Si/Ge heterostructure NWs enabling anode mass reduction for practical full-cell Li-ion batteries
Solution processable Si/Ge heterostructure NWs enabling anode mass reduction for practical full-cell Li-ion batteries†
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